Cas no 1805515-26-7 (6-(Difluoromethyl)-2-iodo-4-methoxypyridine-3-carboxamide)

• Product Name: 6-(Difluoromethyl)-2-iodo-4-methoxypyridine-3-carboxamide
• CAS No: 1805515-26-7
• MF: C₈H₇F₂IN₂O₂
• MW: 328.054661035538
• CID: 4891358
• Update Time: 2025-08-05

6-(Difluoromethyl)-2-iodo-4-methoxypyridine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 6-(Difluoromethyl)-2-iodo-4-methoxypyridine-3-carboxamide

• Inchi： 1S/C8H7F2IN2O2/c1-15-4-2-3(6(9)10)13-7(11)5(4)8(12)14/h2,6H,1H3,(H2,12,14)
• InChI Key： KNPBQABHSQYOGQ-UHFFFAOYSA-N
• SMILES： IC1=C(C(N)=O)C(=CC(C(F)F)=N1)OC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 243
• XLogP3: 1
• Topological Polar Surface Area: 65.2

Additional information on 6-(Difluoromethyl)-2-iodo-4-methoxypyridine-3-carboxamide

Comprehensive Overview of 6-(Difluoromethyl)-2-iodo-4-methoxypyridine-3-carboxamide (CAS No. 1805515-26-7)

6-(Difluoromethyl)-2-iodo-4-methoxypyridine-3-carboxamide is a specialized organic compound with significant potential in pharmaceutical and agrochemical research. Its unique structure, featuring a difluoromethyl group, iodo substituent, and methoxy pyridine core, makes it a valuable intermediate for synthesizing bioactive molecules. Researchers are increasingly interested in this compound due to its role in developing novel enzyme inhibitors and catalytic applications.

The compound's CAS No. 1805515-26-7 ensures precise identification in chemical databases, while its systematic name highlights key functional groups. Recent studies explore its utility in medicinal chemistry, particularly for designing kinase inhibitors targeting inflammatory diseases. The difluoromethyl moiety enhances metabolic stability, a hot topic in drug discovery forums, addressing challenges like drug half-life optimization.

In agrochemical contexts, 6-(Difluoromethyl)-2-iodo-4-methoxypyridine-3-carboxamide is investigated for its potential as a pesticide precursor. Its halogenated pyridine scaffold aligns with trends toward eco-friendly crop protection agents, a frequent search query among sustainable agriculture advocates. Analytical techniques like HPLC and NMR confirm its purity, critical for reproducibility in peer-reviewed studies.

Discussions on platforms like ResearchGate often highlight this compound's role in cross-coupling reactions, a trending subtopic in synthetic chemistry. Its iodo group facilitates palladium-catalyzed couplings, enabling diverse derivatizations—a focus area for AI-assisted molecular design tools. Patent filings referencing CAS 1805515-26-7 suggest growing industrial interest, particularly in small-molecule therapeutics.

From an SEO perspective, content around pyridine derivatives and fluorinated building blocks attracts organic traffic from chemists and R&D teams. FAQs include "synthesis protocols for iodopyridine carboxamides" and "applications of difluoromethyl groups in drug design," which this article addresses contextually. The compound's logP and hydrogen-bonding capacity are also analyzed in computational chemistry circles, linking to broader debates on molecular property prediction via machine learning.

Quality control protocols for 6-(Difluoromethyl)-2-iodo-4-methoxypyridine-3-carboxamide emphasize chromatographic purity (>98%), a key concern for buyers on chemical marketplaces. Regulatory-compliant documentation (e.g., COA and MSDS) is frequently requested, reflecting industry demand for transparency. Storage recommendations typically suggest inert atmospheres to preserve the iodo functionality, a detail often searched by lab managers.

Emerging applications include its use in proteolysis-targeting chimeras (PROTACs), a breakthrough technology in targeted protein degradation. This connects to high-traffic keywords like "next-generation drug modalities." Collaborative studies between academia and biotech firms further validate its relevance, with publications indexed in major journals under CAS 1805515-26-7.